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Introduction

Aluminum-calcium (Al-Ca) alloys are emerging as a promising class of materials, particularly

for casting applications. The Al-Ca system is characterized by a eutectic reaction, which

imparts favorable properties such as excellent castability, often comparable to or exceeding

that of conventional Al-Si alloys.[1][2] Unlike many alloying elements that significantly decrease

thermal conductivity, calcium offers a pathway to develop lightweight alloys with a desirable

balance of mechanical properties, corrosion resistance, and processability.[2][3] This guide

provides an in-depth analysis of the microstructure of eutectic Al-Ca alloys, detailing the

governing phase equilibria, the influence of additional alloying elements, and the experimental

methodologies used for their characterization.

The Aluminum-Calcium Phase Diagram and Eutectic
System
The foundation of the Al-Ca alloy microstructure lies in its binary phase diagram. The

aluminum-rich side of the diagram is dominated by a simple eutectic system.[3][4] The key

reaction involves the transformation of a liquid phase directly into two solid phases upon

cooling.

The Eutectic Reaction: The eutectic reaction in the Al-Ca system is defined as: L → α-Al +

Al₄Ca

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b13803358?utm_src=pdf-interest
https://www.benchchem.com/product/b13803358?utm_src=pdf-body
https://rudmet.net/media/articles/Article_NFM_02_17_pp.37-43_1.pdf
https://www.mdpi.com/1996-1944/18/24/5680
https://www.mdpi.com/1996-1944/18/24/5680
https://www.mdpi.com/2075-4701/7/10/429
https://www.benchchem.com/product/b13803358?utm_src=pdf-body
https://www.mdpi.com/2075-4701/7/10/429
https://himikatus.ru/art/phase-diagr1/Al-Ca.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13803358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This transformation occurs at a specific composition and temperature. According to

experimental data, the eutectic point is at approximately 7.6 wt.% Ca (5.1-5.2 at.% Ca) and a

temperature of 616-617°C.[5][6] The phases formed are the aluminum solid solution (α-Al) and

the intermetallic compound Al₄Ca.[3][6] There is virtually negligible solid solubility of Ca in α-Al.

[2]

Simplified Al-Rich Section of the Al-Ca Phase Diagram

Liquid (L) L + α-Al L + Al₄Ca α-Al + Al₄Ca
Eutectic Point
~7.6 wt.% Ca

~617°C
660°C 617°C Al wt.% Ca →

Click to download full resolution via product page

Caption: Simplified Al-Ca phase diagram (Al-rich side).

Microstructural Characteristics
The microstructure of Al-Ca alloys is directly dependent on the calcium content relative to the

eutectic composition.

Hypoeutectic Alloys (<7.6 wt.% Ca): These alloys, such as Al-4%Ca, begin solidification by

forming primary crystals of the α-Al solid solution, typically in a dendritic morphology. As the

alloy cools, the remaining liquid reaches the eutectic composition and solidifies as a fine

eutectic mixture of α-Al and Al₄Ca colonies surrounding the primary dendrites.[7]

Eutectic Alloys (~7.6 wt.% Ca): These alloys solidify entirely at the eutectic temperature,

forming a fully eutectic microstructure. This structure consists of intimately mixed, often fine

lamellar or fibrous, colonies of the α-Al and Al₄Ca phases.[8]
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Hypereutectic Alloys (>7.6 wt.% Ca): In these alloys, the primary solidifying phase is the

intermetallic Al₄Ca. These primary Al₄Ca crystals are surrounded by the fine eutectic mixture

of α-Al and Al₄Ca.[6]

The solidification range for many hypo- and near-eutectic alloys is very narrow, which

contributes to their excellent casting properties.[1]

Influence of Additional Alloying Elements
The properties of Al-Ca alloys can be tailored by adding other elements. Common additions

include iron (Fe), silicon (Si), manganese (Mn), zirconium (Zr), and scandium (Sc).
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Alloying Element(s)
Effect on Microstructure
and Phases

Reference

Fe, Si

Common impurities that form

new intermetallic phases. Can

form Al₃Fe, Al₂CaSi₂, and

ternary Al₁₀CaFe₂. A

quaternary eutectic L → (Al) +

Al₄Ca + Al₂CaSi₂ + Al₃Fe can

occur at 611°C. Fe and Si-

bearing phases exhibit

favorable morphology without

coarse needles.

[1]

Mn, Zr, Sc

Added for hardening and grain

refinement. Mn can form

Al₆(Fe, Mn) phases.[7] Zr can

form primary Al₃Zr aluminides.

[7] Sc and Zr additions lead to

the precipitation of

strengthening Al₃Sc or

Al₃(Sc,Zr) particles.[2]

[2][7]

Mg

In the Al-Ca-Mg-Si system, Mg

can form Al₃Mg₂ and Mg₂Si

phases. Adding Ca and Si to

Al-Mg alloys can increase

hardness.

[3]

La

In an Al-5%Ca-3%La alloy, the

eutectic structure was retained

even after severe plastic

deformation.

[9]

Quantitative Data Summary
Table 1: Compositions and Phases in Investigated Al-Ca
Alloys
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Alloy Composition
(wt.%)

Primary Phase(s)
Eutectic /
Secondary Phases

Reference

Al-4%Ca-0.7%Mn-

0.4%Fe
α-Al

Eutectic: α-Al + Al₄Ca

+ Al₆(Fe,Mn)
[7]

Al-6%Ca-1%Fe-

0.5%Si
α-Al

Eutectic colonies, Fe-

and Si-bearing phases
[1]

Al-3%Zn-3%Ca-

0.3%Sc
α-Al, Al₃Sc (L1₂)

Eutectic: α-Al + Al₃Sc

+ Al₄Ca
[2]

Al-3%Zn-3%Ca-

0.2%Sc-0.1%Zr
Al₃(Sc,Zr) (D0₂₃)

Eutectic: α-Al +

Al₃(Sc,Zr) (L1₂) +

Al₄Ca

[2]

Table 2: Mechanical Properties of Select Al-Ca Alloys
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Alloy
Compositio
n (wt.%)

Processing
Condition

Yield
Strength
(YS)

Ultimate
Tensile
Strength
(UTS)

Elongation
(%)

Reference

Al-6%Ca-

1%Fe
As-Cast - - - [9]

Al-6%Ca-

1%Fe

ECAP, 4

passes @

200°C

YS increased

by 2.8x
- 2 [9]

Al-5%Ca-

3%La

ECAP, 4

passes @

200°C

YS increased

by 1.5x
- 9 [9]

Al-3%Zn-

3%Ca-

0.3%Sc

Aged @

300°C, 3h
- 269 MPa 4.6 [2]

Al-3%Zn-

3%Ca-

0.1%Sc-

0.2%Zr

Aged @

300°C, 3h
- 206 MPa 7.1 [2]

Experimental Protocols
The characterization of Al-Ca alloys follows a systematic workflow, from synthesis to detailed

analysis.
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General Experimental Workflow for Al-Ca Alloy Characterization

1. Alloy Synthesis

2. Thermo-Mechanical Processing (Optional)

3. Characterization

Material Preparation
(High Purity Al, Master Alloys)

Melting & Alloying
(Resistance Furnace, ~750°C)

Casting
(Graphite or Steel Mold)

Heat Treatment (Annealing, Aging)
or

Deformation (ECAP, Rolling)

Sample Preparation
(Sectioning, Grinding, Polishing)

For as-cast
analysis

Microscopy (SEM)
& Composition (EDS) Phase Identification (XRD) Thermal Analysis (DSC/DTA) Mechanical Testing

(Hardness, Tensile Tests)

Click to download full resolution via product page

Caption: Workflow for Al-Ca alloy synthesis and characterization.

Detailed Methodologies
Alloy Preparation:
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Melting: High-purity aluminum (99.99%) serves as the base. Alloying elements like

calcium, iron, or zinc are introduced via binary master alloys (e.g., Al-15%Ca).[1] Melting is

typically performed in an electric resistance furnace using a graphite-chamotte or clay-

graphite crucible at temperatures around 720-750°C.[1][2] A protective argon atmosphere

may be used to prevent oxidation.[10]

Casting: The molten alloy is poured into a preheated graphite or permanent steel mold to

produce ingots. The cooling rate during solidification is a critical parameter, with rates

around 10 K/s being typical for graphite mold casting.[1]

Microstructural Characterization:

Metallography and SEM/EDX: Samples are sectioned, ground, and polished for analysis.

Scanning Electron Microscopy (SEM) is used to observe the microstructure, including the

morphology of the eutectic and primary phases. Energy Dispersive X-ray Spectroscopy

(EDX) provides the elemental composition of these phases.[5]

X-ray Diffraction (XRD): This technique is used to identify the crystal structures of the

phases present in the alloy, confirming the presence of α-Al, Al₄Ca, and other

intermetallics.[5]

Differential Thermal Analysis (DTA/DSC): DTA or Differential Scanning Calorimetry (DSC)

is employed to determine the critical temperatures of the alloy, such as the solidus,

liquidus, and eutectic temperatures, by measuring heat flow during heating and cooling

cycles.[1][5]

Mechanical and Physical Property Evaluation:

Mechanical Testing: Standard methods such as Vickers microhardness and tensile testing

are used to evaluate the mechanical properties, including yield strength, ultimate tensile

strength, and elongation.[2][9]

Deformation Processing: Techniques like Equal-Channel Angular Pressing (ECAP) may be

applied to refine the grain structure and study the material's response to severe plastic

deformation.[9]
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Solidification Pathway Visualization
The sequence of phase formation during cooling is crucial for the final microstructure. The

diagram below illustrates this process for a hypoeutectic Al-Ca alloy.

Solidification Pathway of a Hypoeutectic Al-Ca Alloy

Start: Fully Liquid Alloy
(Above Liquidus)

Cooling through L + α-Al region
Primary α-Al dendrites nucleate and grow

  Temp ↓

Reaching Eutectic Temperature (~617°C)
Remaining liquid has eutectic composition

  Temp ↓

Eutectic Reaction
L → α-Al + Al₄Ca

Fine eutectic structure forms

 Isothermal
Transformation

Finish: Fully Solid Microstructure
(Primary α-Al + Eutectic)

  Temp ↓

Click to download full resolution via product page

Caption: Phase formation during cooling of a hypoeutectic Al-Ca alloy.

Conclusion
Eutectic Al-Ca alloys represent a versatile materials system with significant potential for casting

and other applications. Their microstructure is fundamentally defined by the L → α-Al + Al₄Ca

eutectic reaction, resulting in a fine, two-phase composite structure. The properties of these
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alloys can be precisely controlled and enhanced through the addition of other elements like Mn,

Zr, and Sc for hardening, or by applying advanced processing techniques like ECAP. The

detailed experimental protocols outlined provide a robust framework for the continued research

and development of these promising lightweight materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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